Cas no 932351-59-2 (N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide
• CAS No: 932351-59-2
• MF: C₂₀H₁₈ClN₃O₂S
• MW: 399.893822193146
• CID: 5442056
• PubChem ID: 8721473
• Update Time: 2025-05-21

N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)-2-[[4-(3,4-dimethylphenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]acetamide
• AKOS001978039
• 932351-59-2
• N-(4-chlorophenyl)-2-[4-(3,4-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• F3167-0902
• N-(4-chlorophenyl)-2-{[4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}acetamide
• N-(4-chlorophenyl)-2-((4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)acetamide
• N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

• Inchi： 1S/C20H18ClN3O2S/c1-13-3-8-17(11-14(13)2)24-10-9-22-19(20(24)26)27-12-18(25)23-16-6-4-15(21)5-7-16/h3-11H,12H2,1-2H3,(H,23,25)
• InChI Key： ZOOHKQONKAPOQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1C(N(C=CN=1)C1C=CC(C)=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 399.0808257g/mol
• Monoisotopic Mass: 399.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.23±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 932351-59-2)

The compound N-(4-chlorophenyl)-2-{4-(3,4-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide (CAS: 932351-59-2) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This thioacetamide derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing several important findings that warrant discussion.

Structural analysis of 932351-59-2 shows a complex molecular architecture featuring a dihydropyrazinone core substituted with a 3,4-dimethylphenyl group at position 4 and a thioacetamide side chain at position 2. The N-(4-chlorophenyl)acetamide moiety contributes to the molecule's lipophilicity and potential membrane permeability, while the dihydropyrazinone ring system may participate in key hydrogen bonding interactions with biological targets. Recent X-ray crystallography studies have provided detailed insights into the compound's three-dimensional conformation, which appears crucial for its biological activity.

Pharmacological investigations have demonstrated that 932351-59-2 exhibits significant inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. In vitro studies using enzyme inhibition assays revealed IC50 values in the low micromolar range against selected protein kinases, suggesting potential applications in the treatment of inflammatory diseases and certain cancers. The compound's selectivity profile appears favorable, with minimal off-target effects observed in comprehensive kinase panel screening.

Recent structure-activity relationship (SAR) studies have explored various modifications to the parent structure of 932351-59-2. Researchers have systematically altered the 3,4-dimethylphenyl group, the chlorophenyl moiety, and the thioacetamide linker to optimize potency and pharmacokinetic properties. These efforts have yielded several analogs with improved target affinity and metabolic stability, though the original compound remains among the most potent in certain assay systems.

In vivo evaluation of 932351-59-2 has shown promising results in animal models of inflammation and autoimmune disorders. The compound demonstrated good oral bioavailability and favorable tissue distribution patterns in pharmacokinetic studies. Notably, it showed significant reduction in disease markers in rodent models of rheumatoid arthritis at well-tolerated doses, with no observed hematological or biochemical toxicity at therapeutic levels.

Mechanistic studies have begun to elucidate the molecular basis for 932351-59-2's biological activity. Recent work suggests that the compound may exert its effects through modulation of JAK/STAT signaling pathways, though additional targets are likely involved. Proteomic analysis of treated cells revealed changes in the phosphorylation states of multiple signaling proteins, indicating broad effects on cellular signaling networks.

The development of 932351-59-2 faces several challenges that current research is addressing. Metabolic stability studies have identified potential sites of rapid oxidation, prompting medicinal chemistry efforts to improve this aspect. Additionally, formulation studies are underway to enhance the compound's solubility profile, which currently limits its intravenous administration potential.

Looking forward, 932351-59-2 represents an important lead compound in several therapeutic areas. Its unique chemical structure and promising biological profile make it a valuable tool for both basic research and drug development. Ongoing studies are expected to further clarify its mechanism of action and explore its potential in combination therapies. The compound's progress exemplifies the continued importance of innovative chemical scaffolds in addressing unmet medical needs.